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Compound of Interest

Compound Name: 3-Propylbenzene-1,2-diol
CAS No.: 2896-63-1
Cat. No.: B1228176
Get Quote
. J

High-Purity Ligand & Metabolic Intermediate Profile

Executive Summary

3-Propylcatechol (3-PC) is a specialized vicinal diol used primarily as a structural probe in
immunology and a metabolic intermediate in environmental toxicology. Distinct from its more
common isomer, 4-propylcatechol, this 3-substituted congener serves as a critical short-chain
analog for Urushiol (the allergen in Toxicodendron species). Its specific steric configuration—
where the propyl chain is adjacent to the hydroxyl groups—modulates its redox potential and
binding affinity, making it an essential tool for studying contact dermatitis mechanisms without
the extreme persistence of long-chain homologs.

Chemical Identity & Structural Analysis

Unlike the 4-isomer, the 3-propyl substitution creates a "crowded" coordination environment
around the catechol moiety. This steric pressure influences its chelation kinetics with
metalloenzymes (e.g., extradiol dioxygenases).
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Parameter

Technical Specification

CAS Registry Number

2896-63-1

IUPAC Name

3-Propylbenzene-1,2-diol

Synonyms

3-Propylpyrocatechol; 1,2-Benzenediol, 3-
propyl-

C
Molecular Formula H
O
Molecular Weight 152.19 g/mol
SMILES CCCclcccc(O)cl0
InChl Key MPWGZBWDLMDIHO-UHFFFAOYSA-N

Physicochemical Profiling

Note on Isomer Specificity: Literature often conflates CAS 2896-63-1 with CAS 2525-02-2 (4-
propylcatechol). The data below strictly applies to the 3-isomer.
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Property Value | Range Experimental Note

Tends to supercool; 4-isomer

Physical State Viscous Oil / Low-Melting Solid

melts at ~60°C.

N ) ] Decomposes near BP; vacuum

Boiling Point 245-255 °C (Predicted) o

distillation recommended.

Hydrophobic propyl chain
Solubility (Aq) Low (< 10 mg/mL) reduces water solubility vs.

catechol.

B ] Soluble in DMSO, Ethanol,

Solubility (Org) High _

DCM, Diethyl Ether.

Slightly higher than catechol
pKa (OH-1) ~9.2 ]

due to alkyl donation.

) Lipophilic; crosses cell

LogP 2.34 (Predicted)

membranes readily.

Synthesis & Manufacturing Protocols

To ensure high regioselectivity for the 3-position, a Claisen Rearrangement strategy is superior
to direct Friedel-Crafts alkylation, which favors the 4-position.

Protocol: Ortho-Specific Synthesis via Claisen
Rearrangement

Rationale: This pathway guarantees the alkyl group migrates to the ortho position relative to the
allyloxy group.

o O-Allylation: React catechol with allyl bromide (1.0 eq) and K

CO
in acetone to form the mono-allyl ether.

o Claisen Rearrangement: Heat the ether neat or in high-boiling solvent (e.g., decalin) at 180—
200°C. The allyl group migrates to the ortho position (C3), restoring aromaticity to yield 3-
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allylcatechol.

o Hydrogenation: Catalytic reduction (H

, Pd/C, MeORH) of the alkene side chain yields 3-propylcatechol.

Visualization: Synthesis Pathway
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Figure 1: Regioselective synthesis of 3-propylcatechol via Claisen rearrangement to ensure C3
substitution.

Biological & Pharmacological Context
Immunological Probe (Urushiol Analog)

3-Propylcatechol acts as a hapten. It oxidizes to a quinone species (3-propyl-1,2-
benzoquinone), which then acts as a Michael acceptor toward nucleophilic residues (Cysteine-
SH, Lysine-NH

) on skin proteins.

 Utility: Used to study the threshold of T-cell activation in contact dermatitis without inducing
the severe, long-lasting sensitization caused by the C15-chain urushiols found in poison ivy.

Metabolic Degradation Pathway

In Pseudomonas species, 3-propylcatechol is a central intermediate in the catabolism of 2-
propylphenol. It undergoes meta-cleavage by catechol 2,3-dioxygenase.

e Mechanism: The aromatic ring is cleaved adjacent to the hydroxyl groups, yielding 2-
hydroxy-6-oxo-nona-2,4-dienoate.
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Visualization: Metabolic Fate (Meta-Cleavage)
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Figure 2: Bacterial degradation pathway of 3-propylcatechol via meta-cleavage.

Analytical Characterization

To validate the identity of CAS 2896-63-1 and distinguish it from the 4-isomer:

e 1H NMR (DMSO-d

, 400 MHz):

o Aromatic Region: Look for a specific pattern of three protons. A triplet (H5), and two
doublets (H4, H6) indicate the 1,2,3-substitution pattern. The 4-isomer would show a
different splitting pattern (doublet, doublet, singlet).
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o Alkyl Chain: Triplet (~0.9 ppm, -CH
), Multiplet (~1.6 ppm, -CH
-), Triplet (~2.5 ppm, benzylic -CH
).
e HPLC:
o Column: C18 Reverse Phase.

o Mobile Phase: Water/Acetonitrile (Gradient).

o Retention Time: 3-Propylcatechol typically elutes after catechol but before longer chain
analogs (e.g., pentadecylcatechol).

Handling, Stability & Safety

o Oxidation Sensitivity: Catechols oxidize rapidly in air, especially at alkaline pH, turning dark
brown (quinone formation).

o Protocol: Store under Argon/Nitrogen at -20°C.
o Safety:
o GHS Classification: Skin Irrit. 2, Eye lIrrit. 2.

o Sensitizer: Although less potent than urushiol, it is a contact sensitizer. Handle with nitrile
gloves and work in a fume hood.
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propylcatechol-cas-2896-63-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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